Cas no 1350759-98-6 (2-Bromo-5-ethoxy-4-methylbenzaldehyde)

• Product Name: 2-Bromo-5-ethoxy-4-methylbenzaldehyde
• CAS No: 1350759-98-6
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 2121892
• Update Time: 2025-06-26

2-Bromo-5-ethoxy-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-ethoxy-4-methylbenzaldehyde
• FUKUBLDYCHWDOM-UHFFFAOYSA-N
• FCH2428532
• Benzaldehyde,2-bromo-5-ethoxy-4-methyl-
• Benzaldehyde, 2-bromo-5-ethoxy-4-methyl-
• 2-Bromo-5-ethoxy-4-methylbenzaldehyde

• Inchi： 1S/C10H11BrO2/c1-3-13-10-5-8(6-12)9(11)4-7(10)2/h4-6H,3H2,1-2H3
• InChI Key： FUKUBLDYCHWDOM-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC(=C(C)C=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-5-ethoxy-4-methylbenzaldehyde

Professional Introduction to 2-Bromo-5-ethoxy-4-methylbenzaldehyde (CAS No. 1350759-98-6)

2-Bromo-5-ethoxy-4-methylbenzaldehyde, with the CAS number 1350759-98-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This aromatic aldehyde derivative exhibits a unique structural configuration, featuring a bromine atom at the 2-position, an ethoxy group at the 5-position, and a methyl group at the 4-position on the benzene ring. Such a molecular design not only makes it a valuable intermediate in synthetic chemistry but also opens up diverse possibilities in medicinal chemistry and material science.

The compound's chemical formula can be represented as C₉H₁₀BrO₂, indicating its composition of carbon, hydrogen, bromine, and oxygen atoms. The presence of both bromine and ethoxy substituents imparts distinct reactivity patterns, making it a versatile building block for further functionalization. In recent years, the growing interest in 2-Bromo-5-ethoxy-4-methylbenzaldehyde stems from its potential applications in the synthesis of biologically active molecules.

One of the most compelling aspects of this compound is its utility in the development of novel pharmaceuticals. Researchers have been exploring its role as a precursor in constructing complex molecular frameworks that mimic natural products or designed heterocyclic systems. The aldehyde functionality at the core of the molecule allows for further derivatization via condensation reactions, leading to Schiff bases and other imine derivatives that are known to exhibit various pharmacological properties.

In particular, studies have highlighted the compound's significance in the synthesis of kinase inhibitors, which are critical targets in oncology research. The bromine atom at the 2-position serves as an excellent handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups onto the benzene ring. This modularity has been leveraged to generate libraries of compounds for high-throughput screening, aiming to identify potent inhibitors against aberrantly activated kinases involved in cancer progression.

The incorporation of an ethoxy group at the 5-position introduces hydrophilicity to the molecule, which can influence its solubility and metabolic stability. This feature is particularly valuable when designing drug candidates intended for oral administration or systemic delivery. Additionally, the methyl group at the 4-position provides steric bulk that can be exploited to optimize binding interactions within biological targets, enhancing affinity and selectivity.

Recent advancements in computational chemistry have further facilitated the exploration of 2-Bromo-5-ethoxy-4-methylbenzaldehyde's potential applications. Molecular modeling studies have been conducted to predict how different substituents on this scaffold might interact with biological receptors. These simulations have provided insights into optimizing key pharmacophoric elements, thereby guiding experimental efforts toward more effective drug candidates.

Beyond pharmaceuticals, this compound has shown promise in material science applications. Its aromatic nature and functionalizable structure make it suitable for designing organic semiconductors or ligands for catalytic systems. Researchers have been investigating its role in creating novel polymers with enhanced electronic properties or as a ligand for transition metal complexes that exhibit unique catalytic activities.

The synthesis of 2-Bromo-5-ethoxy-4-methylbenzaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by etherification and subsequent formylation to introduce the aldehyde group. The precise control over reaction conditions is crucial to achieving high yields and purity, which are essential for downstream applications.

In conclusion, 2-Bromo-5-ethoxy-4-methylbenzaldehyde (CAS No. 1350759-98-6) represents a fascinating molecule with broad utility across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new applications for this compound, it is expected to remain a cornerstone in both academic and industrial settings.